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Compound of Interest

Compound Name: Barium dichromate

Cat. No.: B084721 Get Quote

An In-depth Technical Guide to the Hazards and Safety Precautions for Handling Barium
Dichromate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the hazards associated with Barium
dichromate (BaCr₂O₇) and outlines essential safety precautions and handling procedures. Due

to its classification as a hexavalent chromium compound, Barium dichromate presents

significant health risks, including carcinogenicity and acute toxicity. Strict adherence to the

safety protocols outlined herein is critical to mitigate risk in a research and development setting.

Hazard Identification and Classification
Barium dichromate is a potent oxidizing agent and is highly toxic. Its primary hazards stem

from the combined toxicity of the barium ion and the carcinogenicity of the hexavalent

chromium ion.

GHS Hazard Statements:

H272: May intensify fire; oxidizer.

H302 + H332: Harmful if swallowed or if inhaled.[1][2]

H350: May cause cancer.[1][2]
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Key Hazards:

Carcinogenicity: Hexavalent chromium compounds are recognized human respiratory

carcinogens.[3] Inhalation is a primary route of concern for long-term exposure.

Acute Toxicity: The compound is harmful if ingested or inhaled, with potential effects

including irritation to the lungs and mucous membranes, vomiting, abdominal pain, and, in

large doses, cardiac and respiratory failure.[4]

Oxidizing Properties: As a strong oxidizer, it can intensify fires and may ignite combustible

materials like wood, paper, and oil upon contact.[1][5]

Organ Damage: Repeated or prolonged exposure may lead to damage to the liver and

kidneys.[4]

Dermal and Respiratory Sensitization: Can cause severe skin and eye irritation. Prolonged

contact may lead to skin ulceration, and repeated inhalation can cause nasal septum

perforation and asthma-like allergies.[4]

Genotoxicity: The hexavalent chromium component is genotoxic, meaning it can damage

DNA and chromosomes.[3]

Physical, Chemical, and Toxicological Properties
Quantitative data for Barium dichromate and the closely related Barium chromate are

summarized below for reference.

Table 1: Physical and Chemical Properties
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Property Value Source

Chemical Formula BaCr₂O₇ [6]

Molecular Weight 353.32 g/mol [7]

Appearance
Brownish-red needles or

crystalline masses
[7][8]

Solubility
Soluble in acids; decomposed

by water
[7][8]

Density
4.5 g/cm³ (for Barium

chromate)
[9]

Decomposition Temp. ~210 °C (for Barium chromate) [9]

Table 2: Toxicological Data
Parameter Value Species Notes Source

Acute Toxicity

LD₅₀ (Oral) 3000 mg/kg Rat
Data for Barium

chromate
[4][9]

Occupational

Exposure Limits

(as Cr(VI))

OSHA TWA 0.1 mg/m³ N/A [4]

ACGIH TWA 0.05 mg/m³ N/A [4]

NIOSH Ceiling 0.001 mg/m³ N/A [4]

Mechanism of Toxicity: Hexavalent Chromium
Genotoxicity
The carcinogenicity of Barium dichromate is primarily driven by the genotoxic effects of the

hexavalent chromium [Cr(VI)] ion. Understanding this pathway is crucial for appreciating the

compound's risk profile.
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Cellular Uptake: Cr(VI) readily enters cells through nonspecific anion transport channels.[3]

Intracellular Reduction: Inside the cell, Cr(VI) is metabolically reduced by agents like

ascorbate and glutathione to reactive intermediates such as Cr(V) and Cr(IV), and ultimately

to the more stable trivalent state, Cr(III).[3]

DNA Damage: The reactive intermediates and Cr(III) are capable of binding to DNA and

other macromolecules. This interaction leads to the formation of DNA adducts, DNA-protein

crosslinks, strand breaks, and oxidative damage.[3][10]

Genomic Instability: This DNA damage can disrupt DNA replication and transcription, leading

to mutations, chromosomal aberrations, and genomic instability.[3]

Carcinogenesis: If the cellular DNA repair mechanisms are overwhelmed or fail, these

genetic alterations can lead to the activation of oncogenes or inactivation of tumor

suppressor genes, initiating the process of carcinogenesis.[11]

Visualization of Cr(VI) Genotoxicity Pathway
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Caption: Workflow of hexavalent chromium (Cr(VI)) induced genotoxicity.
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Safety Precautions and Handling Procedures
A multi-layered approach involving engineering controls, personal protective equipment, and

strict work practices is mandatory.

Engineering Controls
Ventilation: All work with Barium dichromate powder must be conducted in a certified

chemical fume hood to prevent inhalation of dust.[1]

Isolation: Designate specific areas for the storage and handling of carcinogens.

Personal Protective Equipment (PPE)
Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).[4]

Eye Protection: Chemical safety goggles or a face shield are required.[1]

Skin and Body Protection: A lab coat is mandatory. For procedures with a high risk of dust

generation, disposable coveralls should be considered.[1]

Respiratory Protection: If engineering controls are insufficient, a NIOSH-approved respirator

with a particulate filter must be used.[4]

Safe Handling and Storage
Handling: Avoid creating dust. Use wet methods for cleaning spills where appropriate. Do not

eat, drink, or smoke in areas where Barium dichromate is handled.[1][9] Wash hands

thoroughly after handling.

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, well-ventilated

area.[2] Store locked up and away from combustible materials and reducing agents.[2][9]

Emergency Procedures
Spills: Evacuate the area. Wearing appropriate PPE, carefully sweep up the spilled solid,

avoiding dust generation. Place into a sealed container for disposal.[9]
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Fire: Use dry chemical, CO₂, or alcohol-resistant foam. Do not use a heavy water stream. As

an oxidizer, Barium dichromate may intensify the fire.[2]

First Aid:

Inhalation: Move the person to fresh air. Seek immediate medical attention.[1]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting

upper and lower eyelids. Seek immediate medical attention.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2]

Experimental Protocols for Hazard Assessment
Assessing the biological impact of Barium dichromate requires standardized toxicological

assays. Below are representative protocols for cytotoxicity and genotoxicity testing.

Protocol: In Vitro Cytotoxicity (MTT Assay)
This protocol is based on the principle that mitochondrial dehydrogenases in viable cells can

cleave the tetrazolium ring of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) to form a purple formazan product.[12][13]

Objective: To determine the concentration of Barium dichromate that reduces the viability of a

cell culture population by 50% (IC₅₀).

Methodology:

Cell Culture: Plate a suitable mammalian cell line (e.g., human lung fibroblasts) in a 96-well

plate at a predetermined density and allow cells to attach overnight.

Compound Preparation: Prepare a stock solution of Barium dichromate in a suitable

solvent (e.g., sterile water or DMSO). Perform serial dilutions to create a range of test

concentrations.
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Exposure: Remove the culture medium from the cells and replace it with a medium

containing the various concentrations of Barium dichromate. Include untreated and solvent-

only controls.

Incubation: Incubate the plate for a defined period (e.g., 24 hours) at 37°C in a humidified

CO₂ incubator.

MTT Addition: Add MTT solution to each well (to a final concentration of ~0.5 mg/mL) and

incubate for 2-4 hours.[12] During this time, viable cells will convert the yellow MTT to purple

formazan crystals.

Solubilization: Remove the MTT medium and add a solubilizing agent (e.g., DMSO or

acidified isopropanol) to each well to dissolve the formazan crystals.[13]

Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

[12]

Analysis: Calculate the percentage of cell viability for each concentration relative to the

untreated control. Plot the results to determine the IC₅₀ value.

Protocol: In Vitro Chromosomal Aberration Test (OECD
473)
This assay identifies substances that cause structural damage to chromosomes in cultured

mammalian cells.[14][15]

Objective: To determine if Barium dichromate is clastogenic (causes breaks or

rearrangements in chromosomes).

Methodology:

Cell Culture: Use a suitable cell line (e.g., Chinese Hamster Ovary (CHO) cells or human

peripheral blood lymphocytes) and initiate cultures.[16]

Exposure: Treat the cell cultures with at least three different concentrations of Barium
dichromate, along with negative (solvent) and positive controls. The experiment is typically
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run with and without an external metabolic activation system (S9 fraction from rat liver) to

mimic metabolic processes in the body.[16][17]

Incubation:

Short-term: Expose cells for 3-4 hours, then wash and incubate in fresh medium.[16]

Long-term: Expose cells for approximately 1.5-2 normal cell cycle lengths without S9.[18]

Metaphase Arrest: At a predetermined time after exposure, add a metaphase-arresting

substance (e.g., colcemid) to the cultures to accumulate cells in the metaphase stage of cell

division.

Harvesting and Slide Preparation: Harvest the cells, treat them with a hypotonic solution, and

fix them. Drop the fixed cells onto microscope slides and stain them (e.g., with Giemsa).

Microscopic Analysis: Score at least 200 well-spread metaphases per concentration for

structural chromosomal aberrations (e.g., chromatid and chromosome breaks, deletions, and

exchanges).[15]

Data Analysis: Statistically analyze the frequency of aberrant cells and the number of

aberrations per cell. A dose-dependent, statistically significant increase in aberrations

indicates a positive (clastogenic) result.[14]

Conclusion
Barium dichromate is a hazardous substance that requires stringent safety controls in a

laboratory setting. Its potent oxidizing nature, acute toxicity, and, most critically, its classification

as a human carcinogen necessitate a thorough understanding of its risk profile. By

implementing robust engineering controls, mandating appropriate personal protective

equipment, and adhering to strict handling protocols, researchers can minimize exposure and

ensure a safe working environment. The provided experimental outlines serve as a foundation

for the toxicological assessment of this and other hazardous compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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